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Compound of Interest

Compound Name:
2-Amino-3,4-dimethoxybenzoic

acid

CAS No.: 5701-87-1

Cat. No.: B2403357

Get Quote

A Note on Isomeric Specificity: This guide focuses on 2-Amino-4,5-dimethoxybenzoic acid

(CAS No. 5653-40-7). While the initial query specified 2-Amino-3,4-dimethoxybenzoic acid,

publicly available technical and experimental data for that specific isomer is sparse. In contrast,

the 4,5-dimethoxy isomer is a well-documented and commercially significant chemical

intermediate. Given its structural similarity and prevalence in research and synthesis, this guide

has been developed to provide a comprehensive overview of its properties and applications,

which are likely of interest to researchers in this chemical space.

Introduction
2-Amino-4,5-dimethoxybenzoic acid, also known by its synonyms 6-Aminoveratric acid and 4,5-

Dimethoxyanthranilic acid, is a polysubstituted aromatic carboxylic acid. Its structure, featuring

a benzoic acid core with an adjacent amine group and two methoxy groups, makes it a highly

versatile building block in organic synthesis. The strategic placement of these functional groups

—a nucleophilic amine, an acidic carboxyl group, and electron-donating methoxy groups that

activate the aromatic ring—provides multiple reaction pathways for creating more complex

molecules. This unique combination of features has established 2-Amino-4,5-dimethoxybenzoic
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acid as a key intermediate in the pharmaceutical and fine chemical industries, valued for its role

in constructing heterocyclic systems and other elaborate molecular architectures.[1][2]

Part 1: Core Chemical and Physical Properties
The fundamental properties of a compound dictate its behavior in both storage and reaction

conditions. Understanding these parameters is a prerequisite for any experimental design. 2-

Amino-4,5-dimethoxybenzoic acid is typically a stable, crystalline solid under ambient

conditions, though it may be sensitive to air and light, necessitating proper storage.[1][2]

Structural and Identification Parameters
Caption: Chemical Structure of 2-Amino-4,5-dimethoxybenzoic acid.

Tabulated Physicochemical Data
Property Value Source(s)

CAS Number 5653-40-7 [1][2][3]

Molecular Formula C₉H₁₁NO₄ [1][2][3]

Molecular Weight 197.19 g/mol [2][3]

Appearance
White, beige, or gray to brown

crystalline powder/solid.
[1][2]

Melting Point 169-173 °C (decomposes) [2][3]

Solubility

Soluble in Methanol and

Water. Slightly soluble in

Acetonitrile and DMSO.

[1][2]

pKa 2.35 ± 0.10 (Predicted) [1][2]

Stability
May be sensitive to air

oxidation and light.
[1][2]

Storage

Keep in a dark place, sealed in

a dry container at room

temperature.

[2]
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Part 2: Synthesis and Reactivity
The utility of 2-Amino-4,5-dimethoxybenzoic acid stems from its reliable synthesis and

predictable reactivity, making it a trusted starting material for multi-step synthetic campaigns.

Validated Synthesis Protocol
A common and effective route to synthesize 2-Amino-4,5-dimethoxybenzoic acid involves the

reduction of a nitro-substituted precursor. The following protocol is a self-validating system

where the progress can be monitored by standard analytical techniques like HPLC, and the

final product is isolated through pH-controlled precipitation.[1][4]

Workflow: Synthesis via Reduction of a Nitroaromatic Precursor
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Step 1: Saponification

Step 2: Neutralization & Hydrogenation Setup

Step 3: Catalytic Hydrogenation

Step 4: Product Isolation

Methyl-4,5-dimethoxy-2-nitrobenzoate

Heat to 70°C
(Forms dark red solution)

KOH in Ice Water

Potassium 4,5-dimethoxy-2-nitrobenzoate

Glacial Acetic Acid (to pH 6.6)

Red Suspension

10% Pd/C Catalyst

Hydrogenate at 50°C, 3.5 bar H₂

(Reaction monitored until completion)

Hydrogenation Solution

Filter to remove Pd/C

Glacial Acetic Acid (to pH 5.1 under inert gas)

Stir, cool to 5°C, and age

Filter, wash with ice water, and dry

Final Product:
2-Amino-4,5-dimethoxybenzoic acid

(Light grey crystals)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-4,5-dimethoxybenzoic acid.
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Detailed Experimental Steps:[4]

Saponification: Dissolve potassium hydroxide (KOH) pellets in ice water. To this clear

solution, add methyl-4,5-dimethoxy-2-nitrobenzoate. Heat the resulting suspension to 70°C,

during which a dark red solution will form. Monitor the reaction's completion via HPLC.

Neutralization: Once the reaction is complete, cool the solution to ambient temperature.

Adjust the pH to 6.6 by adding glacial acetic acid, which will result in a red suspension.

Hydrogenation: Transfer the red suspension to a suitable hydrogenation reactor. Add a 10%

Palladium on carbon (Pd/C) catalyst. Pressurize the vessel with hydrogen gas to 3.5 bar and

heat to 50°C. Maintain these conditions until hydrogen uptake ceases.

Work-up and Isolation: Filter the reaction mixture to remove the Pd/C catalyst. Under an inert

atmosphere, adjust the filtrate's pH to 5.1 with glacial acetic acid, forming a light green

suspension.

Crystallization and Drying: Stir the suspension for 30 minutes at room temperature, then cool

to 5°C and stir for an additional 30 minutes. Filter the resulting solid, wash it with ice water,

and dry it in a vacuum oven at 55°C to yield the final product as light grey crystals.

Core Reactivity Insights
The reactivity of 2-Amino-4,5-dimethoxybenzoic acid is governed by its three key functional

groups:

Amino Group (-NH₂): As a primary aromatic amine, it is nucleophilic and can undergo

reactions such as acylation, alkylation, and diazotization. It is the key site for building

heterocyclic rings.

Carboxylic Acid Group (-COOH): This group can be converted into esters, amides, or acid

chlorides. The interplay between the ortho-amino group and the carboxylic acid is crucial for

cyclization reactions, such as the formation of quinazolinones when reacted with reagents

like formamide.[5]

Dimethoxy-Substituted Benzene Ring: The two methoxy groups are strongly electron-

donating, activating the aromatic ring towards electrophilic aromatic substitution.
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Part 3: Applications in Research and Drug
Development
2-Amino-4,5-dimethoxybenzoic acid is not typically used as a final active pharmaceutical

ingredient (API) itself. Instead, its value lies in its role as a versatile intermediate for

constructing more complex molecules with potential biological activity.[1][2]

Pharmaceutical Intermediate: It serves as a foundational scaffold in medicinal chemistry. Its

structure is incorporated into larger molecules being investigated for various therapeutic

targets. While specific examples for this exact isomer are proprietary or less published,

related aminobenzoic acids are crucial precursors for drugs like the DPP-IV inhibitor

Alogliptin and for modulators of the Histamine H3 receptor.[6] The functional group

arrangement in 2-Amino-4,5-dimethoxybenzoic acid makes it suitable for similar synthetic

strategies.

Potential Bioactivity: Some studies on this class of compounds suggest potential anti-

inflammatory and antioxidant properties.[1] Furthermore, there is preliminary evidence that it

may inhibit the growth of certain cancer cells, although extensive research is required to

validate these findings and understand the underlying mechanisms.[1]

Organic Synthesis: Beyond pharmaceuticals, it is a valuable raw material for producing

dyestuffs and other specialty organic chemicals.[1]

Part 4: Spectroscopic Profile
Spectroscopic analysis is essential for confirming the identity and purity of a chemical

compound. For 2-Amino-4,5-dimethoxybenzoic acid, key techniques include NMR, IR, and

mass spectrometry.

¹H NMR Spectroscopy: The proton NMR spectrum provides a definitive fingerprint of the

molecule's structure.

Aromatic Protons: Two singlets are expected for the two protons on the benzene ring, as

they lack adjacent proton neighbors for coupling.
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Methoxy Protons: Two distinct singlets will appear in the aliphatic region, each integrating to

3 protons, corresponding to the two -OCH₃ groups.

Amine and Carboxylic Protons: The signals for the -NH₂ and -COOH protons are typically

broad and their chemical shifts can vary depending on the solvent and concentration.

A reported ¹H NMR spectrum in CDCl₃ shows the following key signals: δ 7.36 (s, 1H), 6.17 (s,

1H), 3.91 (s, 3H), 3.86 (s, 3H), which is consistent with the expected structure.[1]

Part 5: Safety, Handling, and Storage
Adherence to safety protocols is non-negotiable when handling any chemical intermediate. 2-

Amino-4,5-dimethoxybenzoic acid is classified as an irritant.

GHS Hazard Classification
Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[3][7]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[3][7]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[3][7]

Handling and First Aid Protocols
Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection (e.g., safety glasses with side-shields). Use a dust mask or work in a

well-ventilated area to avoid inhaling the powder.[3][7]

Eye Contact: In case of contact, immediately rinse eyes cautiously with plenty of water for at

least 15 minutes, removing contact lenses if present and easy to do. Seek medical advice.[2]

[7]
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Skin Contact: If on skin, wash off immediately with plenty of soap and water. Remove

contaminated clothing.[7]

Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Get medical attention.[7]

Storage: Store in a tightly closed container in a cool, dry, and dark place to prevent

degradation from light and air exposure.[1][2]

Conclusion
2-Amino-4,5-dimethoxybenzoic acid is a cornerstone intermediate for advanced organic

synthesis. Its well-defined physicochemical properties, reliable synthetic routes, and versatile

reactivity make it an invaluable tool for researchers and drug development professionals. The

strategic arrangement of its functional groups provides a robust platform for constructing novel

molecular entities, particularly within the realm of heterocyclic and medicinal chemistry. Proper

understanding of its characteristics, from synthesis to safe handling, is essential for unlocking

its full potential in the laboratory and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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